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Compound of Interest

Compound Name: HEXYL NITRATE

Cat. No.: B3049440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of hexyl nitrate,

specifically 2-ethylhexyl nitrate (EHN), in the formulation of energetic materials. The

information is intended for professionals in research and development.

Introduction
2-Ethylhexyl nitrate (EHN), a high-boiling alkyl nitrate, serves as an energetic plasticizer and a

liquid fuel component in multi-component explosive compositions. Its primary role is to be

combined with a solid oxidizer, such as ammonium perchlorate (AP), to form a detonable

mixture. A key advantage of these compositions is that the individual components are not

classified as explosives until mixed, reducing the hazards associated with transportation and

handling. EHN is a low-viscosity liquid at atmospheric pressure with a negative oxygen balance

of -197%.

Applications in Energetic Formulations
The principal application of 2-ethylhexyl nitrate is in binary and multi-component explosive

systems. These formulations are typically mixed on-site to create a final explosive product with

a consistency similar to damp sand.

1. Binary Explosive Systems:
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The simplest formulations consist of a mixture of 2-ethylhexyl nitrate and a granular solid

oxidizer. Ammonium perchlorate is a commonly used oxidizer in these systems.

2. Multi-Component Explosive Systems:

To enhance performance or modify sensitivity, additional components can be introduced:

Secondary Fuel: Powdered metals, such as aluminum, can be added to increase the energy

output of the explosive.

Desensitizing Agent: Compounds like azodicarbonamide can be incorporated to reduce the

sensitivity of the explosive mixture, enhancing safety.

Quantitative Data
While specific performance data such as detonation velocity and pressure for publicly disclosed

hexyl nitrate formulations are not readily available in the reviewed literature, the following

tables provide compositional data for exemplary formulations described in patent literature.

Table 1: Composition of 2-Ethylhexyl Nitrate-Based Explosive Formulations

Formulation ID
2-Ethylhexyl
Nitrate (wt%)

Ammonium
Perchlorate
(wt%)

Aluminum
(wt%)

Azodicarbona
mide (wt%)

EHN/AP/Al-1 9.65 80.70 9.65 -

EHN/AP/AZDCA-

1
13.3 81.9 - 4.8

Table 2: Physical Properties of 2-Ethylhexyl Nitrate

Property Value

Chemical Formula CH₃(CH₂)₃CH(C₂H₅)CH₂ONO₂

Oxygen Balance -197%

Physical State Low viscosity liquid
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Experimental Protocols
Protocol 1: Synthesis of 2-Ethylhexyl Nitrate
This protocol is based on a continuous synthesis method.

Materials:

2-Ethylhexanol

Sulfuric acid (H₂SO₄)

Nitric acid (HNO₃)

20% Oleum

52% Nitric acid

Equipment:

Ideal displacement reactor

Centrifuge

Procedure:

Prepare a sulfuric-nitric acid mixture with the following composition by weight:

Sulfuric acid: 45-60%

Nitric acid: 10-25%

Nitrogen oxides: 0.0001-0.1%

Water: balance to 100%

This mixture is prepared from 20% oleum and 52% nitric acid.

Maintain the temperature of the ideal displacement reactor between 15-40°C.
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Introduce the 2-ethylhexanol and the acid mixture into the reactor. The volume ratio of the

acid mixture to 2-ethylhexanol should be between 1.6:1 and 2.3:1.

The residence time for the reaction in the reactor is 2-5 minutes.

Following the reaction, isolate the 2-ethylhexyl nitrate product by centrifugation.

Protocol 2: Formulation of a Castable EHN/AP/Al
Explosive
This protocol describes a general method for preparing a castable explosive formulation

containing 2-ethylhexyl nitrate, ammonium perchlorate, and aluminum.

Materials:

2-Ethylhexyl nitrate (EHN)

Granular ammonium perchlorate (AP)

Powdered aluminum (Al)

Equipment:

Mixing vessel

Casting mold

Remote mixing apparatus (for safety)

Procedure:

Preparation of Components:

Ensure the ammonium perchlorate and aluminum powder are dry and free-flowing.

Measure the required quantities of each component according to the desired formulation

(e.g., EHN: 9.65%, AP: 80.70%, Al: 9.65% by weight).
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Mixing:

In a suitable mixing vessel, first add the liquid 2-ethylhexyl nitrate.

Gradually add the solid components (ammonium perchlorate and aluminum powder) to the

liquid while mixing.

Continue mixing until a homogenous mixture with a consistency of damp sand is achieved.

For safety, this process should be conducted remotely.

Casting:

Carefully pour the homogenous mixture into the desired mold.

Gently tap or vibrate the mold to ensure the mixture settles and to remove any entrapped

air.

Curing:

The formulation does not require a traditional curing step involving a chemical reaction of

a binder. The mixture is ready for use after casting and consolidation.

Protocol 3: Sensitivity Testing (Conceptual)
Standard sensitivity tests should be performed on any new energetic material formulation. The

following are conceptual outlines for impact and friction sensitivity testing.

Impact Sensitivity:

A small, precise amount of the explosive formulation is placed on a standardized anvil.

A drop weight of a specified mass is released from a known height onto a striker in contact

with the sample.

The height is varied to determine the 50% probability of initiation (H₅₀).

Friction Sensitivity:

A small amount of the explosive sample is placed on a porcelain plate.
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A weighted porcelain pin is drawn across the sample at a constant speed.

The load on the pin is varied to determine the threshold at which initiation occurs.

Visualizations
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Caption: Experimental workflow for the synthesis, formulation, and testing of EHN-based

explosives.
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Caption: Conceptual thermal decomposition pathway of 2-ethylhexyl nitrate via a radical

mechanism.
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[https://www.benchchem.com/product/b3049440#application-of-hexyl-nitrate-in-the-
formulation-of-energetic-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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